![molecular formula C16H23N6O9PS B1211225 [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] (2S)-2-formamido-4-methylsulfanylbutanoate CAS No. 58682-53-4](/img/structure/B1211225.png)
[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] (2S)-2-formamido-4-methylsulfanylbutanoate
Overview
Description
[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] (2S)-2-formamido-4-methylsulfanylbutanoate, also known as this compound, is a useful research compound. Its molecular formula is C16H23N6O9PS and its molecular weight is 506.4 g/mol. The purity is usually 95%.
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Properties
CAS No. |
58682-53-4 |
|---|---|
Molecular Formula |
C16H23N6O9PS |
Molecular Weight |
506.4 g/mol |
IUPAC Name |
[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] (2S)-2-formamido-4-methylsulfanylbutanoate |
InChI |
InChI=1S/C16H23N6O9PS/c1-33-3-2-8(21-7-23)16(26)31-32(27,28)29-4-9-11(24)12(25)15(30-9)22-6-20-10-13(17)18-5-19-14(10)22/h5-9,11-12,15,24-25H,2-4H2,1H3,(H,21,23)(H,27,28)(H2,17,18,19)/t8-,9+,11+,12+,15+/m0/s1 |
InChI Key |
FIJSYXMGTUSJSV-OPYVMVOTSA-N |
SMILES |
CSCCC(C(=O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O)NC=O |
Isomeric SMILES |
CSCC[C@@H](C(=O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)O)NC=O |
Canonical SMILES |
CSCCC(C(=O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O)NC=O |
Synonyms |
3'(2')-O-(N-formylmethionyl)adenosine 5'-phosphate pA-(fMet) |
Origin of Product |
United States |
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![(2S,6R,14R,15R)-5-(cyclopropylmethyl)-16-(2-hydroxy-5-methylhexan-2-yl)-15-methoxy-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]icosa-8(20),9,11-trien-11-ol;hydrochloride](/img/structure/B1211161.png)
